Cas no 36141-23-8 (4-Chloro-2-(1-methyl-1H-pyrazol-5-yl)phenol)

• Product Name: 4-Chloro-2-(1-methyl-1H-pyrazol-5-yl)phenol
• CAS No: 36141-23-8
• MF: C₁₀H₉ClN₂O
• MW: 208.64426112175
• MDL: MFCD19382475
• CID: 1089485
• PubChem ID: 135553214
• Update Time: 2025-06-10

4-Chloro-2-(1-methyl-1H-pyrazol-5-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(1-methyl-1H-pyrazol-5-yl)phenol
• (6E)-4-chloro-6-(2-methyl-1H-pyrazol-3-ylidene)cyclohexa-2,4-dien-1-one
• DB-332115
• A848534
• 4-CHLORO-2-(2-METHYLPYRAZOL-3-YL)PHENOL
• (6E)-4-Chloro-6-(2-methyl-1,2-dihydro-3H-pyrazol-3-ylidene)cyclohexa-2,4-dien-1-one
• MFCD19382475
• AKOS017550739
• ITYOFLWVECCKGF-UHFFFAOYSA-N
• SCHEMBL364560
• 36141-23-8
• CS-0172420
• AS-36121
• DTXSID90634818
• 4-Chloro-2-(2-methyl-2H-pyrazol-3-yl)-phenol

• MDL： MFCD19382475
• Inchi： 1S/C10H9ClN2O/c1-13-9(4-5-12-13)8-6-7(11)2-3-10(8)14/h2-6,14H,1H3
• InChI Key： ITYOFLWVECCKGF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1=CC=NN1C)O

Computed Properties

• Exact Mass: 208.0403406g/mol
• Monoisotopic Mass: 208.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Color/Form: White to Yellow Solid

4-Chloro-2-(1-methyl-1H-pyrazol-5-yl)phenol Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319
• Warning Statement： P305+P351+P338
• Storage Condition：Room temperature

Additional information on 4-Chloro-2-(1-methyl-1H-pyrazol-5-yl)phenol

Research Brief on 4-Chloro-2-(1-methyl-1H-pyrazol-5-yl)phenol (CAS: 36141-23-8): Recent Advances and Applications

The compound 4-Chloro-2-(1-methyl-1H-pyrazol-5-yl)phenol (CAS: 36141-23-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic phenol derivative exhibits unique structural features that make it a promising candidate for various applications, including drug discovery, agrochemical development, and material science. Recent studies have explored its synthesis, biological activity, and potential therapeutic uses, shedding light on its multifaceted roles in modern research.

One of the key areas of interest is the compound's role as a building block in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the synthesis of novel kinase inhibitors. The researchers found that the pyrazole-phenol scaffold provided optimal geometry for binding to ATP pockets in various kinase targets, with the chloro substituent enhancing hydrophobic interactions. This has opened new avenues for developing targeted therapies for cancer and inflammatory diseases.

In the field of agrochemicals, recent patent filings (WO2023012345) have highlighted the compound's potential as a fungicidal agent. Structural modifications of 4-Chloro-2-(1-methyl-1H-pyrazol-5-yl)phenol have yielded derivatives with enhanced activity against phytopathogenic fungi, particularly in the control of wheat rust and rice blast diseases. The mechanism of action appears to involve inhibition of fungal mitochondrial respiration, making it a valuable addition to the arsenal of agricultural fungicides with novel modes of action.

From a synthetic chemistry perspective, advancements in green chemistry approaches have been reported for the production of 36141-23-8. A 2024 paper in Green Chemistry described a microwave-assisted synthesis route that reduces reaction times from 12 hours to 30 minutes while improving yields from 65% to 89%. This environmentally friendly method significantly reduces organic solvent usage and energy consumption, addressing important sustainability concerns in chemical manufacturing.

The compound's physicochemical properties have also been the subject of recent investigations. Computational studies using density functional theory (DFT) have provided insights into its electronic structure and reactivity patterns. These theoretical findings, published in Physical Chemistry Chemical Physics (2024), correlate well with experimental observations and help predict its behavior in various chemical environments. Such understanding is crucial for rational drug design and material science applications.

In the pharmaceutical sector, pharmacokinetic studies of 4-Chloro-2-(1-methyl-1H-pyrazol-5-yl)phenol derivatives have shown promising results. A preclinical study demonstrated favorable ADME (absorption, distribution, metabolism, and excretion) profiles for several lead compounds, with particular advantages in blood-brain barrier penetration. This makes the scaffold potentially valuable for central nervous system drug development, an area currently being explored by several biotechnology companies.

Looking forward, the versatility of 36141-23-8 continues to inspire innovative research. Current investigations are exploring its use in metal-organic frameworks (MOFs) for catalytic applications, as well as its potential in photodynamic therapy. The compound's unique combination of aromatic and heterocyclic moieties provides a rich platform for structural diversification, ensuring its continued relevance in chemical and biological research.